Cas no 337310-92-6 (5H,6H,7H-pyrano[2,3-d]pyrimidin-4-amine)

• Product Name: 5H,6H,7H-pyrano[2,3-d]pyrimidin-4-amine
• CAS No: 337310-92-6
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 6059636
• PubChem ID: 84020834
• Update Time: 2023-12-13

5H,6H,7H-pyrano[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5H,6H,7H-pyrano[2,3-d]pyrimidin-4-amine
• 5H-Pyrano[2,3-d]pyrimidin-4-amine, 6,7-dihydro-
• 337310-92-6
• 6,7-Dihydro-5H-pyrano[2,3-d]pyrimidin-4-amine
• EN300-6786732

• Inchi： 1S/C7H9N3O/c8-6-5-2-1-3-11-7(5)10-4-9-6/h4H,1-3H2,(H2,8,9,10)
• InChI Key： DLTZWSQHZLMRSM-UHFFFAOYSA-N
• SMILES： C1=NC(N)=C2CCCOC2=N1

Computed Properties

• Exact Mass: 151.074561919g/mol
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 341.0±42.0 °C(Predicted)
• pka: 4.34±0.20(Predicted)